Cas no 2680724-45-0 (2-2,2,2-trifluoro-N-(2-methylpropyl)acetamido-2,3-dihydro-1H-indene-2-carboxylic acid)

• Product Name: 2-2,2,2-trifluoro-N-(2-methylpropyl)acetamido-2,3-dihydro-1H-indene-2-carboxylic acid
• CAS No: 2680724-45-0
• MF: C₁₆H₁₈F₃NO₃
• MW: 329.314235210419
• CID: 5622812
• PubChem ID: 165925061
• Update Time: 2025-10-29

2-2,2,2-trifluoro-N-(2-methylpropyl)acetamido-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680724-45-0
• EN300-28295325
• 2-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]-2,3-dihydro-1H-indene-2-carboxylic acid
• 2-2,2,2-trifluoro-N-(2-methylpropyl)acetamido-2,3-dihydro-1H-indene-2-carboxylic acid

• Inchi： 1S/C16H18F3NO3/c1-10(2)9-20(13(21)16(17,18)19)15(14(22)23)7-11-5-3-4-6-12(11)8-15/h3-6,10H,7-9H2,1-2H3,(H,22,23)
• InChI Key： IGBLMTZOCWOURS-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(C)C)C1(C(=O)O)CC2C=CC=CC=2C1)=O)(F)F

Computed Properties

• Exact Mass: 329.12387792g/mol
• Monoisotopic Mass: 329.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-2,2,2-trifluoro-N-(2-methylpropyl)acetamido-2,3-dihydro-1H-indene-2-carboxylic acid

2-((2,2,2-Trifluoro-N-(2-methylpropyl)acetamido)-2,3-dihydro-1H-indene-2-carboxylic Acid: A Comprehensive Overview

2-((2,2,2-Trifluoro-N-(2-methylpropyl)acetamido)-2,3-dihydro-1H-indene-2-carboxylic acid (CAS No. 2680724-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a trifluoroacetamido indene derivative, is notable for its unique structural features and potential applications in drug discovery and material science. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's structure combines a 2,3-dihydro-1H-indene core with a trifluoroacetamido moiety and a carboxylic acid functional group. This combination imparts distinct chemical properties, such as enhanced stability and reactivity, which are crucial for its potential applications. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves the metabolic stability and bioavailability of pharmaceutical compounds, a hot topic in modern drug development.

In recent years, the demand for fluorinated organic compounds like 2-((2,2,2-trifluoro-N-(2-methylpropyl)acetamido)-2,3-dihydro-1H-indene-2-carboxylic acid has surged, driven by their applications in medicinal chemistry. Researchers are increasingly focusing on fluorinated molecules due to their ability to modulate drug-receptor interactions and improve pharmacokinetic profiles. This compound, with its indene scaffold and trifluoroacetamido side chain, is a prime example of how strategic fluorination can enhance molecular properties.

The synthesis of 2-((2,2,2-trifluoro-N-(2-methylpropyl)acetamido)-2,3-dihydro-1H-indene-2-carboxylic acid typically involves multi-step organic reactions, including amidation and carboxylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the compound's suitability for research and development purposes, especially in high-stakes fields like pharmaceuticals.

One of the most compelling aspects of this compound is its potential role in addressing current challenges in drug discovery. For instance, the indene-carboxylic acid framework is known to interact with various biological targets, making it a valuable scaffold for designing enzyme inhibitors or receptor modulators. The integration of the trifluoroacetamido group further expands its utility, as this moiety is often associated with improved binding affinity and selectivity—key factors in developing next-generation therapeutics.

Beyond pharmaceuticals, 2-((2,2,2-trifluoro-N-(2-methylpropyl)acetamido)-2,3-dihydro-1H-indene-2-carboxylic acid may find applications in material science. Fluorinated compounds are increasingly used in the development of advanced materials with unique properties, such as enhanced thermal stability and resistance to degradation. This compound's structural features could contribute to innovations in coatings, polymers, or other high-performance materials, aligning with the growing interest in sustainable and durable material solutions.

The market for specialized chemical compounds like 2-((2,2,2-trifluoro-N-(2-methylpropyl)acetamido)-2,3-dihydro-1H-indene-2-carboxylic acid is expanding, driven by the pharmaceutical industry's need for novel building blocks. Suppliers and researchers alike are keen on sourcing high-purity samples of this compound to support cutting-edge projects. Its CAS number, 2680724-45-0, serves as a unique identifier, ensuring accurate procurement and regulatory compliance in global markets.

In conclusion, 2-((2,2,2-trifluoro-N-(2-methylpropyl)acetamido)-2,3-dihydro-1H-indene-2-carboxylic acid represents a fascinating intersection of chemistry and innovation. Its unique structure, combined with the growing demand for fluorinated bioactive molecules, positions it as a compound of significant interest. Whether in drug discovery or material science, this molecule exemplifies the potential of targeted chemical design to address contemporary scientific challenges. Researchers and industry professionals continue to explore its possibilities, making it a noteworthy subject in the realm of advanced organic chemistry.